Cas no 2228022-27-1 (rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol
• CAS No: 2228022-27-1
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 5569157
• PubChem ID: 165596406
• Update Time: 2025-06-03

rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2228022-27-1
• rac-(3R,4S)-4-[(2,2-difluoro-1-methylcyclopropyl)methyl]pyrrolidin-3-ol
• EN300-1623875
• rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol

• Inchi： 1S/C9H15F2NO/c1-8(5-9(8,10)11)2-6-3-12-4-7(6)13/h6-7,12-13H,2-5H2,1H3/t6-,7-,8?/m1/s1
• InChI Key： BCJVSXGMPSRMHD-GCJDJSOWSA-N
• SMILES： FC1(CC1(C)C[C@@H]1CNC[C@H]1O)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol (CAS No. 2228022-27-1)

rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol (CAS No. 2228022-27-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidin-3-ol core and a 2,2-difluoro-1-methylcyclopropyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties.

The development and study of chiral compounds like rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol are crucial in modern drug discovery. Chirality plays a pivotal role in the efficacy and safety of pharmaceuticals, as enantiomers can exhibit different biological activities and pharmacokinetic profiles. Understanding the stereochemistry of such compounds is essential for optimizing their therapeutic potential.

Recent research has focused on the synthesis and biological evaluation of rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific receptors and enzymes. The introduction of fluorine atoms into the cyclopropyl ring enhances the compound's metabolic stability and lipophilicity, which are critical factors for drug development.

The synthesis of rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol typically involves several steps, including the formation of the pyrrolidin-3-ol core and the subsequent introduction of the 2,2-difluoro-1-methylcyclopropyl substituent. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiomeric purity.

In terms of biological activity, rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol has shown promising results in various assays. It has been reported to exhibit potent activity against specific targets relevant to neurological disorders and cancer. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cell proliferation and signaling pathways.

The pharmacokinetic properties of rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol have also been extensively investigated. Its high lipophilicity facilitates good absorption and distribution in biological systems. Additionally, the presence of fluorine atoms enhances metabolic stability, reducing the risk of rapid degradation by liver enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, rac-(3R,4S)-4-(2,2-difluoro-1-methylcyclopropyl)methylpyrrolidin-3-ol (CAS No. 2228022-27-1) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and favorable biological properties make it a valuable target for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.